Cas no 20027-95-6 (Naphthalene,1,5-dibromo-2,6-dimethyl-)

Naphthalene,1,5-dibromo-2,6-dimethyl- is a brominated dimethylnaphthalene derivative with applications in organic synthesis and specialty chemical manufacturing. Its key advantages include its role as a versatile intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials. The presence of bromine atoms at the 1,5-positions and methyl groups at the 2,6-positions enhances its reactivity in electrophilic substitution and cross-coupling reactions, making it valuable for constructing complex aromatic frameworks. The compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic processes. Its structural features also contribute to potential utility in liquid crystal and polymer research.
Naphthalene,1,5-dibromo-2,6-dimethyl- structure
20027-95-6 structure
Product Name:Naphthalene,1,5-dibromo-2,6-dimethyl-
CAS No:20027-95-6
MF:C12H10Br2
MW:314.015801906586
MDL:MFCD11053604
CID:240656
PubChem ID:50999343
Update Time:2025-06-07

Naphthalene,1,5-dibromo-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1,5-dibromo-2,6-dimethyl-
    • 1,5-dibromo-2,6-dimethylnaphthalene
    • 1,5-DIBROMO-2,6-DIMETHYL-NAPHTHALENE
    • 1,5-Dibrom-2,6-dimethylnaphthalin
    • Naphthalene,1,5-dibromo-2,6-dimethyl
    • SCHEMBL7530012
    • MFCD11053604
    • A920441
    • 20027-95-6
    • CS-0153483
    • AS-37679
    • 1, 5-dibromo-2, 6-dimethylnaphthalene
    • AKOS027327673
    • Naphthalene, 1,5-dibromo-2,6-dimethyl-
    • DTXSID80679475
    • MDL： MFCD11053604
    • Inchi： 1S/C12H10Br2/c1-7-3-5-10-9(11(7)13)6-4-8(2)12(10)14/h3-6H,1-2H3
    • InChI Key： CJCKXYUJTNKMQF-UHFFFAOYSA-N
    • SMILES： BrC1C(C)=CC=C2C(=C(C)C=CC2=1)Br

Computed Properties

  • Exact Mass: 311.91500
  • Monoisotopic Mass: 311.915
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 5.3

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 359.5±37.0 °C at 760 mmHg
  • Flash Point: 199.8±25.7 °C
  • PSA: 0.00000
  • LogP: 4.98160
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Naphthalene,1,5-dibromo-2,6-dimethyl- Security Information

Naphthalene,1,5-dibromo-2,6-dimethyl- Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Naphthalene,1,5-dibromo-2,6-dimethyl- Pricemore >>

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Alichem
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AstaTech
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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